Cas no 2138140-93-7 (Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester)

• Product Name: Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester
• CAS No: 2138140-93-7
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• CID: 5299923
• Update Time: 2025-10-29

Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-[(1-hydroxypropan-2-yl)amino]propanoate
• Ethyl 2,2-difluoro-3-(1-hydroxypropan-2-ylamino)propanoate
• Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester

• Inchi： 1S/C8H15F2NO3/c1-3-14-7(13)8(9,10)5-11-6(2)4-12/h6,11-12H,3-5H2,1-2H3
• InChI Key： XLDSZVLABVADNL-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CNC(C)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 187
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6

Additional information on Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester

Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester (CAS No. 2138140-93-7): A Comprehensive Overview

Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester, identified by its CAS number 2138140-93-7, is a fluorinated amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various therapeutic applications.

The structure of Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester features a fluorinated propanoic acid backbone with an ethyl ester group at the carboxyl terminus. The presence of two fluorine atoms at the 2-position and an amine group substituted with a hydroxymethyl isobutyl moiety introduces significant steric and electronic effects that influence its reactivity and biological activity. These structural features make it an intriguing subject for further investigation in drug discovery and development.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. The fluorine atoms in Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester contribute to these properties by participating in favorable dipole-dipole interactions and by modulating the electronic distribution around the molecule. This can lead to more potent and selective interactions with biological receptors, which is crucial for the development of new pharmaceuticals.

The amine group in Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. The hydroxymethyl isobutyl substituent adds additional steric bulk and hydrogen bonding potential, which can be exploited to enhance binding interactions with target proteins or enzymes. These features make it a versatile building block for the synthesis of more complex molecules with tailored biological activities.

Recent studies have highlighted the potential of fluorinated amino acid derivatives as scaffolds for drug discovery. For instance, researchers have explored the use of such compounds in the development of inhibitors for various enzymes involved in cancer metabolism. The unique combination of fluorine atoms and functional groups in Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester suggests that it may exhibit inhibitory activity against key enzymes such as kinases or proteases that are overexpressed in tumor cells.

In addition to its potential as an enzyme inhibitor, Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester has shown promise as a precursor for the synthesis of more complex pharmacophores. By leveraging its structural features, chemists can design derivatives with enhanced potency and selectivity. For example, modifications to the amine group or the fluoro-substituents could lead to compounds with improved pharmacokinetic profiles or reduced toxicity.

The synthesis of Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester presents unique challenges due to the presence of multiple functional groups that require careful control during reaction conditions. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions or asymmetric hydrogenation have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing compounds suitable for preclinical and clinical studies.

The pharmacological evaluation of Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-1-methylethyl)amino]-, ethyl ester has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with specific biological targets with high affinity. Additionally， preliminary in vivo studies suggest that it may exhibit therapeutic effects in animal models of disease. These findings underscore the potential of this compound as a lead molecule for further drug development.

The future prospects for Propanoic acid， 2， 2 - difluoro - 3 - [( 2 - hydroxy - 1 - methylethyl ) amino ] - ， ethyl ester are promising， given its unique structural features and biological activities。 Further research is needed to fully elucidate its mechanism of action and to optimize its pharmacological properties。 Collaborative efforts between synthetic chemists， medicinal chemists， and biologists will be crucial in realizing its therapeutic potential.

In conclusion， Propanoic acid， 22 - difluoro - 33 - [(22 hydroxy - 1 methylethyl ) amino ] - ， ethyl ester (CAS No.2138140 -93 -7 ) is a fascinating compound with significant potential in pharmaceutical research。 Its structural features， synthetic accessibility， and promising biological activities make it an attractive candidate for further investigation。 As our understanding of fluorinated compounds continues to grow， so too will our ability to harness their therapeutic benefits.